N-(4-fluorophenyl)-2-(2-nitroethyl)benzenecarboxamide

• IUPAC Name: N-(4-fluorophenyl)-2-(2-nitroethyl)benzamide
• InChI: InChI=1S/C15H13FN2O3/c16-12-5-7-13(8-6-12)17-15(19)14-4-2-1-3-11(14)9-10-18(20)21/h1-8H,9-10H2,(H,17,19)
• InChI Key: VBWBBGVDMXTRAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

N-(4-fluorophenyl)-2-(2-nitroethyl)benzenecarboxamide, also known as FENB, is a chemical compound that belongs to the class of substituted benzamides. It has been the subject of scientific research due to its potential use as a therapeutic agent for various diseases.

Scientific Research Applications

Vibrational Spectroscopy and Quantum Chemistry

• Study by Ushakumari et al. (2008) explored the vibrational spectroscopy of a similar compound, 4-fluoro-N-(2-hydroxy-4-nitrophenyl)benzamide. They used Fourier transform infrared (FT-IR) and FT-Raman spectra, analyzed with Gaussian03 quantum chemistry codes, revealing insights into the vibrational properties of such compounds (Ushakumari, Varghese, Panicker, Ertan, & Yildiz, 2008).

Synthesis and Properties of Polyamides

• A study by Hsiao, Yang, and Chen (2000) focused on the synthesis of polyamides using derivatives including p-fluorobenzonitrile. Their research highlighted the soluble and thermally stable nature of these polyamides, which have potential applications in materials science (Hsiao, Yang, & Chen, 2000).

Fluorine-labeled Compounds in Medicine

• Lang et al. (1999) synthesized fluorinated derivatives of a compound for potential medical applications, exploring their biological properties in vivo. This research contributes to the understanding of fluorine-labeled compounds in medical imaging and therapy (Lang, Jagoda, Schmall, Vuong, Adams, Nelson, Carson, & Eckelman, 1999).

Solid-Phase Synthesis in Organic Chemistry

• Lee, Gauthier, and Rivero (1999) conducted a study on the solid-phase synthesis of 3,4,5-substituted benzodiazepin-2-ones, utilizing 4-fluoro-3-nitrobenzoic acid. This research provides valuable insights into novel methods of synthesis in organic chemistry (Lee, Gauthier, & Rivero, 1999).

Detection of Cyanide

• Sun, Wang, and Guo (2009) developed N-nitrophenyl benzamide derivatives as chemosensors for cyanide detection in aqueous environments. This study contributes to the field of environmental monitoring and safety (Sun, Wang, & Guo, 2009).

Alzheimer's Disease Research

• Kepe et al. (2006) used a derivative of the compound for molecular imaging in Alzheimer's disease patients, demonstrating its utility in neurological research (Kepe, Barrio, Huang, Ercoli, Siddarth, Shoghi-Jadid, Cole, Satyamurthy, Cummings, Small, & Phelps, 2006).

Corrosion Inhibition in Materials Science

• Mishra et al. (2018) explored the use of N-Phenyl-benzamide derivatives as corrosion inhibitors, demonstrating their effectiveness in protecting materials against acidic corrosion, relevant to industrial applications (Mishra, Verma, Lgaz, Srivastava, Quraishi, & Ebenso, 2018).